Cas no 95883-10-6 (3-(2,5-Dimethylphenyl)-2-propenoic Acid)

• Product Name: 3-(2,5-Dimethylphenyl)-2-propenoic Acid
• CAS No: 95883-10-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 91114
• PubChem ID: 7019632
• Update Time: 2025-05-27

3-(2,5-Dimethylphenyl)-2-propenoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylcinnamic acid
• 3-(2,5-dimethylphenyl)prop-2-enoic acid
• (E)-2,5-dimethylcinnamic acid
• (E)-3-(2,5-DIMETHYLPHENYL)ACRYLIC ACID
• 2,4-DIMETHYLPHENYLTHIOUREA
• 2,5-Dimethyl-zimtsaeure
• 3-(2,5-dimethylphenyl)propenoic acid
• 3-(2,5-Dimethylphenyl)acrylic acid
• FCH3436329
• FCH5305545
• ST50827601
• (2E)-3-(2,5-dimethylphenyl)-2-propenoic acid
• (2E)-3-(2,5-dimethylphenyl)prop-2-enoic acid
• 3-(2,5-Dimethylphenyl)-2-propenoic acid (ACI)
• DS-13053
• 3-(2,5-Dimethylphenyl)-2-propenoic Acid
• EN300-1453701
• 95883-10-6
• MFCD00014377
• AKOS015842348
• EN300-1869593
• SCHEMBL1124351
• CS-0161265
• S10887
• 3-(2,5-Dimethylphenyl)acrylicacid
• (E)-3-(2,5-dimethylphenyl)prop-2-enoic Acid
• DTXSID601257909
• 155814-17-8

• Inchi： 1S/C11H12O2/c1-8-3-4-9(2)10(7-8)5-6-11(12)13/h3-7H,1-2H3,(H,12,13)
• InChI Key： FAIBVLSPNAHVSQ-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C(C)=CC=C(C)C=1)O
• BRN： 3244516

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.6

Experimental Properties

• Color/Form: White or cream crystalline powder
• Density: 1.1±0.1 g/cm3
• Melting Point: 129-131°C
• Boiling Point: 307°C at 760 mmHg
• Flash Point: 212.2±10.2 °C
• Refractive Index: 1.592
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 2.40120
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2,5-Dimethylphenyl)-2-propenoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-(2,5-Dimethylphenyl)-2-propenoic Acid

Recent Advances in the Study of 3-(2,5-Dimethylphenyl)-2-propenoic Acid (CAS: 95883-10-6): A Comprehensive Research Brief

The compound 3-(2,5-Dimethylphenyl)-2-propenoic Acid (CAS: 95883-10-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical applications.

Recent studies have highlighted the unique structural features of 3-(2,5-Dimethylphenyl)-2-propenoic Acid, which contribute to its reactivity and interaction with biological targets. The compound's aromatic ring and propenoic acid moiety make it a promising candidate for the development of novel anti-inflammatory and anticancer agents. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, particularly those involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 3-(2,5-Dimethylphenyl)-2-propenoic Acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory drugs.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and low toxicity, which are critical factors for its progression into clinical trials. However, researchers emphasize the need for additional studies to optimize its formulation and delivery mechanisms.

In addition to its therapeutic potential, 3-(2,5-Dimethylphenyl)-2-propenoic Acid has also been investigated for its role in chemical synthesis. Recent work has demonstrated its utility as a building block for the synthesis of more complex molecules, including heterocyclic compounds with diverse biological activities. This versatility underscores its value in both medicinal chemistry and drug discovery efforts.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as scalability of synthesis, stability under physiological conditions, and potential off-target effects warrant further investigation. Collaborative efforts between academia and industry are essential to address these challenges and accelerate the development of this compound into viable therapeutics.

In conclusion, 3-(2,5-Dimethylphenyl)-2-propenoic Acid (CAS: 95883-10-6) represents a compelling area of research with significant potential for impacting drug discovery and development. Continued exploration of its biological activities, coupled with advancements in synthetic methodologies, will likely yield new insights and opportunities for therapeutic innovation.